(+)-cis-Vincaminic Acid Ethyl-d5 Ester
(+)-cis-Vincaminic Acid Ethyl-d5 Ester
Brand Name:
Vulcanchem
CAS No.:
40163-56-2
VCID:
VC0127606
InChI:
InChI=1S/C22H28N2O3/c1-3-21-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(18(16)19(21)23)22(26,14-21)20(25)27-4-2/h5-6,8-9,19,26H,3-4,7,10-14H2,1-2H3/t19-,21+,22+/m1/s1
SMILES:
Molecular Formula:
C₂₂H₂₃D₅N₂O₃
Molecular Weight:
368.5 g/mol
(+)-cis-Vincaminic Acid Ethyl-d5 Ester
CAS No.: 40163-56-2
Reference Standards
VCID: VC0127606
Molecular Formula: C₂₂H₂₃D₅N₂O₃
Molecular Weight: 368.5 g/mol
| CAS No. | 40163-56-2 |
|---|---|
| Product Name | (+)-cis-Vincaminic Acid Ethyl-d5 Ester |
| Molecular Formula | C₂₂H₂₃D₅N₂O₃ |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | ethyl (15S,17S,19S)-15-ethyl-17-hydroxy-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18)-tetraene-17-carboxylate |
| Standard InChI | InChI=1S/C22H28N2O3/c1-3-21-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(18(16)19(21)23)22(26,14-21)20(25)27-4-2/h5-6,8-9,19,26H,3-4,7,10-14H2,1-2H3/t19-,21+,22+/m1/s1 |
| Standard InChIKey | XRMLLVHAALNSGZ-HJNYFJLDSA-N |
| Isomeric SMILES | CC[C@@]12CCCN3[C@@H]1C4=C(CC3)C5=CC=CC=C5N4[C@](C2)(C(=O)OCC)O |
| Canonical SMILES | CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(C2)(C(=O)OCC)O |
| Synonyms | (3α,14β,16α)-14,15-Dihydro-14-hydroxyeburnamenine-14-carboxylic Acid Ethyl Ester; 1H-Indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine, eburnamenine-14-carboxylic Acid Deriv.; (+)-Ethyl vincaminate; Ethyl (+)-cis-Vincaminate; Ethyl Vincaminate; Vin |
| PubChem Compound | 218071 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume